![molecular formula C6H13NO3 B1293046 [(2-Methoxyethyl)(methyl)amino]acetic acid CAS No. 915925-21-2](/img/structure/B1293046.png)
[(2-Methoxyethyl)(methyl)amino]acetic acid
Overview
Description
“[(2-Methoxyethyl)(methyl)amino]acetic acid”, commonly referred to as MEAA, is an important compound used in various scientific experiments. It has a molecular formula of C6H13NO3 and a molecular weight of 147.17 g/mol .
Molecular Structure Analysis
The InChI key for “[(2-Methoxyethyl)(methyl)amino]acetic acid” is NHJKEFDDDAQATH-UHFFFAOYSA-N . This key can be used to generate a 3D structure of the molecule for further analysis.Physical And Chemical Properties Analysis
“[(2-Methoxyethyl)(methyl)amino]acetic acid” is a solid compound . More specific physical and chemical properties such as melting point, boiling point, and solubility are not provided in the available resources.Scientific Research Applications
Pharmaceutical Research and Development
In the realm of pharmaceutical research, [(2-Methoxyethyl)(methyl)amino]acetic acid shines as a versatile building block for the synthesis of innovative drug candidates . Its unique chemical composition allows for the development of targeted therapies that address a diverse array of health conditions, from neurological disorders to metabolic diseases . Researchers can leverage the compound’s distinct properties to create novel pharmaceutical compounds with enhanced efficacy, selectivity, and safety profiles, ultimately improving patient outcomes .
Agrochemical Innovations
The agricultural industry also benefits from the exceptional properties of [(2-Methoxyethyl)(methyl)amino]acetic acid . This compound serves as a crucial starting material in the synthesis of advanced crop protection agents, such as pesticides and herbicides . Its distinct molecular structure contributes to the development of more potent and selective agrochemicals, helping to safeguard crops, increase yields, and minimize environmental impact .
Material Science
The unique blend of chemical properties of [(2-Methoxyethyl)(methyl)amino]acetic acid makes it a valuable asset in material science . It can be used in the development of new materials with enhanced properties, such as improved strength, durability, or chemical resistance .
Advanced Synthesis
[(2-Methoxyethyl)(methyl)amino]acetic acid can be used in advanced synthesis processes . Its unique molecular structure can be leveraged to create complex molecules for various applications, from pharmaceuticals to materials science .
Proteomics Research
[(2-Methoxyethyl)(methyl)amino]acetic acid is a biochemical that can be used in proteomics research . It can be used to study protein structure and function, as well as in the development of new therapeutic strategies .
Chemical Research
In chemical research, [(2-Methoxyethyl)(methyl)amino]acetic acid can be used as a reagent or building block in the synthesis of a wide range of chemical compounds . Its unique properties make it a valuable tool in the hands of chemists .
Safety and Hazards
Future Directions
properties
IUPAC Name |
2-[2-methoxyethyl(methyl)amino]acetic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H13NO3/c1-7(3-4-10-2)5-6(8)9/h3-5H2,1-2H3,(H,8,9) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FSGZMFWQBDILDQ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(CCOC)CC(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H13NO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
147.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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